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Compound of Interest

Compound Name: Tereticornate A

Cat. No.: B15594336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tereticornate A is a naturally occurring triterpenoid ester isolated from the leaves and

branches of Eucalyptus tereticornis and Eucalyptus gracilis.[1] This compound has garnered

significant interest within the scientific community due to its diverse biological activities,

including antiviral, antibacterial, and anti-inflammatory properties. Of particular note is its potent

inhibitory effect on osteoclastogenesis, making it a promising candidate for the development of

therapeutics for bone-related disorders such as osteoporosis. This document provides a

comprehensive overview of the spectroscopic data of Tereticornate A, detailed experimental

protocols for its study, and an elucidation of its known signaling pathways.

Chemical Structure and Properties
IUPAC Name: (2α,3β)-2,3-dihydroxy-urs-12-en-28-oic acid, 28-(2-hydroxyethyl) ester, 3-(4-

hydroxy-3-methoxy-E-cinnamoyl)oxy

Molecular Formula: C₄₀H₅₄O₆

Molecular Weight: 646.85 g/mol

CAS Number: 198920-91-9
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Spectroscopic Data
The structural elucidation of Tereticornate A was accomplished through a combination of

spectroscopic techniques. The following tables summarize the key quantitative data obtained

from Mass Spectrometry, and ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry Data
Ion m/z (Observed)

[M+Na]⁺ 669.3815

¹H NMR Spectroscopic Data (500 MHz, CDCl₃)
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Position δ (ppm) Multiplicity J (Hz)

H-2 3.65 m

H-3 4.95 d 9.5

H-11 2.01 m

H-12 5.28 t 3.5

H-18 2.22 dd 11.5, 2.0

H-2' 4.35 t 4.5

H-1' 3.80 t 4.5

H-2'' 7.60 d 16.0

H-3'' 6.30 d 16.0

H-5'' 7.08 d 8.0

H-6'' 6.95 dd 8.0, 1.5

H-8'' 7.05 d 1.5

3''-OMe 3.92 s

Me-23 1.05 s

Me-24 0.85 s

Me-25 0.80 s

Me-26 0.95 s

Me-27 1.12 s

Me-29 0.90 d 6.5

Me-30 0.92 d 6.5

¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)
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Position δ (ppm) Position δ (ppm)

1 46.8 16 24.5

2 68.5 17 48.2

3 81.0 18 52.9

4 39.2 19 39.0

5 55.2 20 38.8

6 18.2 21 31.2

7 33.0 22 36.8

8 39.5 23 28.0

9 47.5 24 16.5

10 38.2 25 15.5

11 23.5 26 17.0

12 125.5 27 23.8

13 138.2 28 176.5

14 42.0 29 17.2

15 28.2 30 21.2

Cinnamoyl Moiety Ester Moiety

1'' 166.8 1' 65.5

2'' 145.0 2' 60.8

3'' 115.5

4'' 127.0

5'' 114.8

6'' 146.8

7'' 147.8
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8'' 109.5

9'' 123.2

3''-OMe 56.0

Biological Activity: Inhibition of Osteoclastogenesis
Tereticornate A has been demonstrated to be a potent inhibitor of Receptor Activator of

Nuclear Factor-κB Ligand (RANKL)-induced osteoclastogenesis. This activity is central to its

potential as a therapeutic agent for bone diseases characterized by excessive bone resorption.

Signaling Pathway of Tereticornate A in
Osteoclastogenesis
Tereticornate A exerts its inhibitory effects by targeting key components of the RANKL

signaling cascade. Upon binding of RANKL to its receptor RANK, a signaling cascade is

initiated, leading to the differentiation and activation of osteoclasts. Tereticornate A intervenes

in this pathway at multiple points.
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Air-dried leaves of
E. tereticornis

Extraction with 95% Ethanol
at room temperature

Concentration under
reduced pressure

Suspension in H₂O

Partitioning with
Ethyl Acetate (EtOAc)

EtOAc Fraction

Silica Gel Column
Chromatography

(Hexane-EtOAc gradient)

Collection of Fractions

Preparative HPLC
(C18 column, MeCN-H₂O)

Pure Tereticornate A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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